Cas no 62242-99-3 (4-methyl-1,2-oxazolidin-3-one)

4-Methyl-1,2-oxazolidin-3-one is a heterocyclic compound featuring a five-membered ring structure with nitrogen and oxygen atoms. This molecule is of interest in synthetic organic chemistry due to its utility as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. Its oxazolidinone core is particularly valuable for constructing chiral auxiliaries and protecting groups, enabling stereoselective synthesis. The methyl substituent enhances its reactivity and stability, making it suitable for diverse transformations. Researchers also explore its potential in medicinal chemistry for developing bioactive molecules. The compound’s well-defined structure and functional group compatibility contribute to its broad applicability in advanced chemical synthesis.

4-methyl-1,2-oxazolidin-3-one structure

Product Name:4-methyl-1,2-oxazolidin-3-one

CAS No:62242-99-3

MF:C₄H₇NO₂

MW:101.103881120682

MDL:MFCD30548359

CID:452815

PubChem ID:12326432

Update Time:2025-06-08

4-methyl-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

- 3-Isoxazolidinone, 4-methyl-
- 4-methyl-1,2-oxazolidin-3-one
- 62242-99-3
- EN300-22906285
- DTXSID30489647
- SCHEMBL4550206
- CS-0068235
- D73580
- 4-Methylisoxazolidin-3-one
- MDL： MFCD30548359
- Inchi： 1S/C4H7NO2/c1-3-2-7-5-4(3)6/h3H,2H2,1H3,(H,5,6)
- InChI Key： RHIYCKUZTBEONS-UHFFFAOYSA-N
- SMILES： O1CC(C)C(N1)=O

Computed Properties

Exact Mass: 101.04771
Monoisotopic Mass: 101.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 91.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 38.3Å²

Experimental Properties

PSA: 38.33

4-methyl-1,2-oxazolidin-3-one Pricemore >>

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Chemenu	CM540976-1g	4-Methylisoxazolidin-3-one	62242-99-3	95%+	1g	$***	2023-05-30
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Enamine	EN300-22906285-5.0g	4-methyl-1,2-oxazolidin-3-one	62242-99-3	95%	5.0g	$2858.0	2024-06-20
Enamine	EN300-22906285-10.0g	4-methyl-1,2-oxazolidin-3-one	62242-99-3	95%	10.0g	$4236.0	2024-06-20
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